Cas no 2228999-53-7 (2-(2-azidoethyl)-5-(4-methylphenyl)furan)

• Product Name: 2-(2-azidoethyl)-5-(4-methylphenyl)furan
• CAS No: 2228999-53-7
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• CID: 5975423
• PubChem ID: 165801471
• Update Time: 2025-05-20

2-(2-azidoethyl)-5-(4-methylphenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-5-(4-methylphenyl)furan
• EN300-1751117
• 2228999-53-7

• Inchi： 1S/C13H13N3O/c1-10-2-4-11(5-3-10)13-7-6-12(17-13)8-9-15-16-14/h2-7H,8-9H2,1H3
• InChI Key： NTGQOACIRNAHQU-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1CCN=[N+]=[N-])C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 227.105862047g/mol
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27.5Ų

Additional information on 2-(2-azidoethyl)-5-(4-methylphenyl)furan

Comprehensive Overview of 2-(2-azidoethyl)-5-(4-methylphenyl)furan (CAS No. 2228999-53-7): Properties, Applications, and Research Insights

The compound 2-(2-azidoethyl)-5-(4-methylphenyl)furan (CAS No. 2228999-53-7) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, materials science, and chemical synthesis. This furanyl derivative incorporates an azidoethyl functional group, which makes it a versatile intermediate for click chemistry reactions, a topic highly searched in academic and industrial research circles. The presence of the 4-methylphenyl moiety further enhances its utility in designing bioactive molecules and functional materials.

In the context of current scientific trends, researchers are increasingly exploring azide-containing compounds like 2-(2-azidoethyl)-5-(4-methylphenyl)furan for their role in bioconjugation and drug discovery. The compound’s CAS number 2228999-53-7 is frequently queried in databases such as PubChem and Reaxys, reflecting its growing relevance. Its molecular structure aligns with the demand for small-molecule probes in chemical biology, a field that has seen exponential growth due to advancements in high-throughput screening and AI-driven drug design.

From a synthetic perspective, 2-(2-azidoethyl)-5-(4-methylphenyl)furan is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution techniques. These methods are widely discussed in forums and publications focused on green chemistry and sustainable synthesis, addressing user concerns about environmental impact. The compound’s azido group enables efficient Huisgen cycloaddition, a reaction pivotal to biomarker labeling and polymer modification—topics frequently searched by material scientists.

Applications of CAS 2228999-53-7 extend to photopharmacology, where light-responsive compounds are engineered for precision medicine. This aligns with the surge in searches for targeted therapies and non-invasive treatment options. Additionally, its furan core is of interest in heterocyclic chemistry, a subject dominating recent literature due to the role of heterocycles in antiviral agents and catalysis.

Safety and handling of 2-(2-azidoethyl)-5-(4-methylphenyl)furan adhere to standard laboratory protocols, with no reported hazards under normal conditions. Its stability and solubility profiles are often compared to similar azido-functionalized compounds, a common query among chemists optimizing reaction conditions. The compound’s spectroscopic data (e.g., NMR, IR) are well-documented, supporting its identification in quality control workflows.

In summary, 2-(2-azidoethyl)-5-(4-methylphenyl)furan (CAS No. 2228999-53-7) represents a cutting-edge tool in modern chemistry, bridging gaps between organic synthesis, biomedical research, and advanced materials. Its integration into click chemistry platforms and compatibility with AI-aided molecular design underscore its value in addressing contemporary scientific challenges.